Cas no 1396684-67-5 (4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide)

• Product Name: 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide
• CAS No: 1396684-67-5
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5759959
• PubChem ID: 49624575
• Update Time: 2025-06-14

4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide
• F6089-9559
• 4-(4-methoxyphenyl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide
• VU0531883-1
• 1396684-67-5
• AKOS024531860
• 4-(4-methoxyphenyl)-N-[2-(2-methylimidazol-1-yl)ethyl]oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-

• Inchi： 1S/C19H25N3O3/c1-15-20-9-11-22(15)12-10-21-18(23)19(7-13-25-14-8-19)16-3-5-17(24-2)6-4-16/h3-6,9,11H,7-8,10,12-14H2,1-2H3,(H,21,23)
• InChI Key： KNXJSLQJBISWAZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCN2C=CN=C2C)=O)(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide

Research Briefing on 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide (CAS: 1396684-67-5)

Recent studies on the compound 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide (CAS: 1396684-67-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising pharmacological properties, particularly in targeting specific biochemical pathways relevant to disease modulation.

The synthesis and characterization of 1396684-67-5 have been detailed in several recent publications, emphasizing its optimized yield and purity through advanced synthetic routes. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structural integrity and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide exhibits significant activity against specific enzyme targets, including kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential utility in treating diseases such as cancer and inflammatory disorders. Mechanistic insights reveal that the compound acts as an allosteric modulator, offering a selective and potentially safer therapeutic profile compared to traditional orthosteric inhibitors.

Further preclinical evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate favorable bioavailability and metabolic stability, supporting its progression to more advanced stages of drug development. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active investigation.

Collaborative efforts between academic and industrial researchers are underway to explore the compound's therapeutic applications further. Recent patent filings and conference presentations highlight its inclusion in combinatorial therapies and its potential to address unmet medical needs. The integration of computational modeling and structure-activity relationship (SAR) studies is expected to accelerate the development of derivatives with enhanced efficacy and reduced toxicity.

In conclusion, 4-(4-methoxyphenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]oxane-4-carboxamide represents a promising candidate in the chemical biology and pharmaceutical landscape. Ongoing research aims to elucidate its full therapeutic potential, address existing limitations, and pave the way for clinical translation. This brief underscores the importance of continued investment in innovative compounds like 1396684-67-5 to advance the frontiers of medicinal chemistry and drug discovery.